Cas no 67496-00-8 (2-(3-Bromopropoxy)oxirane)
2-(3-Bromopropoxy)oxirane structure
Product Name:2-(3-Bromopropoxy)oxirane
CAS No:67496-00-8
MF:C5H9BrO2
MW:181.027761220932
CID:2797664
PubChem ID:71368184
Update Time:2025-04-21
2-(3-Bromopropoxy)oxirane Chemical and Physical Properties
Names and Identifiers
-
- DTXSID50791259
- 67496-00-8
- 2-(3-BROMOPROPOXY)OXIRANE
- 2-(3-Bromopropoxy)oxirane
-
- Inchi： 1S/C5H9BrO2/c6-2-1-3-7-5-4-8-5/h5H,1-4H2
- InChI Key： BHCLPSIXCKHTIO-UHFFFAOYSA-N
- SMILES： BrCCCOC1CO1
Computed Properties
- Exact Mass: 179.97859Da
- Monoisotopic Mass: 179.97859Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 21.8Ų
2-(3-Bromopropoxy)oxirane Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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